
Application Notes and Protocols for BMS-795311
in Transgenic Mice

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: BMS-795311

Cat. No.: B606252

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for the experimental use of BMS-795311, a

potent cholesteryl ester transfer protein (CETP) inhibitor, in a transgenic mouse model. The

provided methodologies are based on preclinical findings and are intended to guide

researchers in designing and executing similar in vivo studies.

Introduction
BMS-795311 is a powerful, orally bioavailable inhibitor of cholesteryl ester transfer protein

(CETP), with an IC50 of 4 nM in enzyme-based assays and 0.22 μM in human whole plasma

assays.[1] It has been demonstrated to effectively inhibit plasma cholesteryl ester (CE) transfer

activity and increase high-density lipoprotein-cholesterol (HDL-C) levels in vivo.[1][2] The

following protocols are designed for studying the effects of BMS-795311 in human CETP

(hCETP)/apoB-100 dual transgenic mice, a relevant model for investigating lipid metabolism.

Quantitative Data Summary

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b606252#bc-rfq
https://www.benchchem.com/product/b606252/docs?utm_src=pdf-body#application-notes-and-protocols-for-bms-795311-in-transgenic-mice
https://www.benchchem.com/product/b606252/docs?utm_src=pdf-body#application-notes-and-protocols-for-bms-795311-in-transgenic-mice
https://www.medchemexpress.com/bms-795311.html
https://www.medchemexpress.com/bms-795311.html
https://www.tocris.com/products/bms-795311_5762
https://www.benchchem.com/product/b606252/docs?utm_src=pdf-body#application-notes-and-protocols-for-bms-795311-in-transgenic-mice
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606252?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following tables summarize key quantitative data from in vivo studies with BMS-795311 in

various animal models, with a focus on mice.

Table 1: In Vivo Efficacy of BMS-795311 in hCETP/apoB-100 Dual Transgenic Mice[1]

Parameter Dosage (Oral) Duration Effect

CETP Activity

Inhibition
1 mg/kg 8 hours

Inhibition of plasma

CE transfer activity

HDL-C Increase 3 - 10 mg/kg 3 days
45% increase at 10

mg/kg

Table 2: Pharmacokinetic Profile of BMS-795311 in Mice[1]

Parameter Value Dosing (Oral)
Dosing
(Intravenous)

Bioavailability 37% 10 mg/kg -

Cmax 5.3 ng/mL 10 mg/kg -

Terminal Elimination

Half-Life
6 hours - 5 mg/kg

Plasma Clearance 2.0 mL/min/kg - 5 mg/kg

Volume of Distribution 0.8 L/kg - 5 mg/kg

Signaling Pathway
BMS-795311 acts by directly inhibiting the cholesteryl ester transfer protein (CETP). CETP

facilitates the transfer of cholesteryl esters from high-density lipoprotein (HDL) to apolipoprotein

B-containing lipoproteins (like LDL and VLDL) in exchange for triglycerides. By inhibiting this

process, BMS-795311 leads to an increase in HDL-C levels.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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